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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309 Get Quote

Essential Safety and Handling Guide for
Methyltin Trichloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyltin trichloride. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Methyltin trichloride is a flammable and corrosive solid that is toxic upon contact with skin or

inhalation.[1][2] Adherence to the following safety measures is critical to minimize exposure

and ensure a safe working environment.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper selection and use of PPE are the primary defense against the hazards of Methyltin
trichloride. The following table summarizes the required PPE and the occupational exposure

limits for organic tin compounds.
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Parameter Specification Citation

Hand Protection

Nitrile rubber or Viton® gloves

are recommended. Always

inspect gloves for integrity

before use and consult the

manufacturer's specific

chemical resistance data. An

EN 374-rated glove should be

considered.

[3]

Eye & Face Protection

Chemical safety goggles are

mandatory. A face shield

should also be worn where

there is a risk of splashing.

[3]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood. If

exposure limits are exceeded,

a NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors

and acid gases should be

used.

[3][4]

Protective Clothing

A lab coat is required. For

larger quantities or where

there is a significant risk of

spillage, chemical-resistant

clothing should be worn.

[3][4]

OSHA PEL (TWA)
0.1 mg/m³ (as Sn) for organic

tin compounds.
[4]

ACGIH TLV (TWA)
0.1 mg/m³ (as Sn) for organic

tin compounds.
[1]

ACGIH TLV (STEL)
0.2 mg/m³ (as Sn) for organic

tin compounds.
[1]
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TWA: Time-Weighted Average over an 8-hour shift. STEL: Short-Term Exposure Limit, a 15-

minute TWA that should not be exceeded at any time during a workday.

Operational Plan: Safe Handling Protocol
A systematic approach to handling Methyltin trichloride is crucial. The following step-by-step

protocol outlines the procedure from preparation to disposal.

1. Pre-Operational Checks:

Ensure a certified chemical fume hood is available and functioning correctly.
Locate the nearest safety shower and eyewash station and confirm they are unobstructed.
Verify that all necessary PPE is available and in good condition.
Have a spill kit readily accessible.

2. Donning PPE:

Put on a lab coat.
Wear chemical safety goggles.
Don the appropriate gloves (Nitrile or Viton®).
If required, put on a face shield.

3. Handling Methyltin Trichloride:

Conduct all work with Methyltin trichloride inside a chemical fume hood.
Keep the container tightly closed when not in use.
Avoid creating dust.[2]
Use spark-proof tools and equipment.[4]
Store away from ignition sources and incompatible materials such as strong oxidizing agents
and bases.[4][5]

4. Doffing PPE:

Remove gloves using a technique that avoids skin contact with the outer surface.
Remove the face shield and goggles.
Take off the lab coat.
Wash hands thoroughly with soap and water.

5. Waste Disposal:
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All waste contaminated with Methyltin trichloride must be treated as hazardous waste.
Collect waste in a clearly labeled, sealed container.
Dispose of the hazardous waste in accordance with local, state, and federal regulations.[4]

Emergency Response Plan
Immediate and appropriate action is vital in the event of an emergency.

1. Skin Contact:

Immediately flush the affected skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4]
Seek immediate medical attention.[4]

2. Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4]
Seek immediate medical attention.[4]

3. Inhalation:

Move the individual to fresh air immediately.[4]
If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[4]
Seek immediate medical attention.[4]

4. Ingestion:

Do NOT induce vomiting.[4]
Wash the mouth out with water.[4]
Seek immediate medical attention.[4]

5. Spills:

Evacuate the area and restrict access.
Remove all sources of ignition.[4]
Wearing appropriate PPE, cover the spill with an inert absorbent material.
Carefully sweep or scoop up the material and place it into a suitable, labeled container for
hazardous waste disposal.[4]
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Ventilate the area and wash the spill site after the material has been removed.

Workflow for Handling Methyltin Trichloride

Preparation

Handling

Post-Handling Emergency Procedures

Pre-Operational Checks
(Fume Hood, Safety Shower, Eyewash)

PPE Selection
(Gloves, Goggles, Lab Coat, Face Shield)

Don PPE

Handle Methyltin Trichloride
(Inside Fume Hood)

Doff PPE Spill Response Exposure Response
(Skin/Eye Contact, Inhalation)

Waste Disposal
(Hazardous Waste Container)

Decontaminate Work Area
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyltin trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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